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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodium triiodide (RhI₃) is an inorganic compound with the CAS number 15492-38-3. It is a

black, crystalline solid that is of significant interest in the fields of catalysis and materials

science.[1][2][3] Its primary utility lies in its role as a catalyst or catalyst precursor in a variety of

organic transformations, most notably in carbonylation reactions such as the industrial

synthesis of acetic acid.[4][5] This guide provides an in-depth overview of the chemical and

physical properties, synthesis, applications, and safety considerations of rhodium triiodide,

tailored for professionals in research and development.

Physicochemical Properties
Rhodium triiodide is a dense, black solid that is generally insoluble in water but can be

solubilized in certain organic solvents and coordinating reagents, particularly under reactive

conditions.[3][6] It is known to be hygroscopic and should be stored in a dry, inert atmosphere.

[3]

Table 1: Physicochemical Properties of Rhodium Triiodide
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Property Value Reference(s)

CAS Number 15492-38-3 [1]

Molecular Formula RhI₃ [1]

Molecular Weight 483.62 g/mol [7]

Appearance Black crystalline powder/solid [1][3]

Density 6.40 g/cm³ [7]

Melting Point
Decomposes at approximately

675 °C
[7]

Boiling Point Not applicable

Solubility in Water Insoluble [3][6]

Solubility in other solvents
Soluble in alcohol, acetone,

and glacial acetic acid
[3][6]

Crystal Structure
Monoclinic, similar to AlCl₃

structure
[7]

Synthesis and Experimental Protocols
Rhodium triiodide can be synthesized through several methods. The choice of method may

depend on the desired purity and scale of the preparation.

Synthesis from Rhodium Trichloride and Hydroiodic
Acid
A common laboratory-scale synthesis involves the reaction of rhodium trichloride with

hydroiodic acid.[5]

Experimental Protocol:

A solution of rhodium trichloride (RhCl₃) is mixed with hydroiodic acid (HI). The mass ratio of

rhodium trichloride to hydroiodic acid is typically in the range of 1:13 to 1:51.[5]
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The mixture is subjected to microwave radiation at a power of 150-500 W to facilitate the

reaction and form a solution containing rhodium triiodide.[5]

An oxidizing gas, such as ozone (O₃) or oxygen (O₂), is continuously introduced into the

solution at a temperature of 50-100°C. The reaction is monitored until the color of the

solution no longer deepens.[5]

The resulting solution is filtered, and the collected solid is washed with an organic solvent.[5]

The purified rhodium triiodide is then dried to yield the final product.[5]

Direct Synthesis from Rhodium Powder and Iodine
For a more direct route, rhodium powder can be reacted with iodine.

Experimental Protocol:

Rhodium powder and iodine powder are combined in a reaction vessel.

The mixture is heated to 400 °C to initiate the reaction, leading to the formation of crystalline

rhodium iodide.[3]

Alternatively, adding a potassium iodide (KI) solution to a rhodium trichloride (RhCl₃) solution

will precipitate amorphous rhodium triiodide.[3]

Applications in Catalysis
Rhodium triiodide is a key component in several industrial catalytic processes, primarily due

to its ability to catalyze carbonylation reactions.

Acetic Acid Synthesis: The Monsanto and Cativa
Processes
Rhodium-iodide catalyst systems are central to the Monsanto process for the carbonylation of

methanol to acetic acid.[4][8] While the Cativa process, which utilizes an iridium-based catalyst,

has largely superseded the Monsanto process, the underlying principles of the catalytic cycle

are similar and highlight the importance of the rhodium-iodide synergy.[3][5] In these

processes, rhodium triiodide is often generated in situ from a rhodium precursor and an
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iodide salt. The active catalytic species is typically an anionic rhodium carbonyl iodide complex,

such as cis-[Rh(CO)₂I₂]⁻.[4][8]

Diagram 1: Catalytic Cycle of the Monsanto Process

cis-[Rh(CO)₂I₂]⁻

Oxidative Addition
of CH₃I

+ CH₃I

[(CH₃)Rh(CO)₂I₃]⁻ Migratory
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+ CO
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Reductive
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- CH₃COI

CH₃COI Hydrolysis
+ H₂O

CH₃COOH- HI

Click to download full resolution via product page

Caption: Catalytic cycle for the Monsanto acetic acid process.

Carboamination of Alkynes
Rhodium triiodide has been demonstrated as an effective catalyst for the intramolecular

carboamination of alkynes to synthesize polysubstituted indoles.

Experimental Protocol for RhI₃-Catalyzed Carboamination:

In a nitrogen-filled glovebox, an oven-dried 4 mL vial is charged with the amine substrate

(e.g., 0.091 mmol) and rhodium triiodide (RhI₃, 2.3 mg, 0.005 mmol).

Toluene (1 mL) is added, and the mixture is stirred at room temperature for 5 minutes until

the solids are fully dissolved.

The vial is sealed with a PTFE-lined cap and the mixture is stirred for 12 hours on a

preheated block at 120 °C.

The reaction mixture is then filtered through Celite and silica gel, washing with ethyl acetate

(20 mL).

The solvent is removed under reduced pressure, and the crude residue is purified by flash

column chromatography on silica gel to yield the product.
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Experimental Workflow
The following diagram illustrates a general workflow for a typical laboratory-scale reaction using

rhodium triiodide as a catalyst in homogeneous catalysis.

Diagram 2: General Experimental Workflow for Rhodium-Catalyzed Reactions
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Caption: A typical laboratory workflow for homogeneous catalysis.
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Toxicology and Safety
Rhodium triiodide, like other rhodium compounds, should be handled with care. The

toxicological properties have not been fully investigated, but it is known to be an irritant.[6][9]

Chronic exposure to rhodium dust may lead to respiratory issues.[6]

Table 2: Toxicological and Safety Information
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Parameter Information Reference(s)

Acute Oral Toxicity (LD50, rat) >5000 mg/kg [6]

Inhalation
Inhalation of dust may cause

irritation to the respiratory tract.
[6]

Skin Contact May cause mild skin irritation. [6]

Eye Contact May cause mild eye irritation. [6]

Chronic Effects

Chronic exposure may lead to

pulmonary fibrosis. Rhodium

compounds may cause kidney

damage and central nervous

system effects.

[6][10]

GHS Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H332: Harmful if

inhaled. H335: May cause

respiratory irritation.

[11]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use in a well-ventilated area, preferably in a fume hood, to minimize

inhalation of dust.[10]
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Eye Protection: Wear safety glasses with side shields or chemical goggles.[10]

Skin Protection: Wear protective gloves and a lab coat.[10]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[12]

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the work area. Wash hands thoroughly after handling.[10]

Conclusion
Rhodium triiodide (CAS 15492-38-3) is a valuable compound for researchers and

professionals in chemistry and drug development. Its primary strength lies in its catalytic

activity, particularly in carbonylation reactions that are of significant industrial importance. A

thorough understanding of its properties, synthesis, and safe handling procedures is crucial for

its effective and responsible use in a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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